Cas no 1693938-68-9 (4-(pyrrolidin-2-yl)heptane-3,5-dione)

• Product Name: 4-(pyrrolidin-2-yl)heptane-3,5-dione
• CAS No: 1693938-68-9
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 6048659
• PubChem ID: 107431209
• Update Time: 2025-06-07

4-(pyrrolidin-2-yl)heptane-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-(pyrrolidin-2-yl)heptane-3,5-dione
• EN300-1125960
• 1693938-68-9

• Inchi： 1S/C11H19NO2/c1-3-9(13)11(10(14)4-2)8-6-5-7-12-8/h8,11-12H,3-7H2,1-2H3
• InChI Key： GXSSFZBQPIZPRK-UHFFFAOYSA-N
• SMILES： O=C(CC)C(C(CC)=O)C1CCCN1

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 4-(pyrrolidin-2-yl)heptane-3,5-dione

Professional Introduction to 4-(pyrrolidin-2-yl)heptane-3,5-dione (CAS No. 1693938-68-9)

4-(pyrrolidin-2-yl)heptane-3,5-dione (CAS No. 1693938-68-9) is a significant compound in the field of chemical and pharmaceutical research, exhibiting a unique structural framework that has garnered considerable attention from scientists and researchers. This compound, characterized by its pyrrolidine moiety and heptane backbone with diketone functional groups, presents a versatile platform for the development of novel bioactive molecules.

The structural configuration of 4-(pyrrolidin-2-yl)heptane-3,5-dione is particularly noteworthy due to its potential to interact with biological targets in a manner that could lead to the discovery of new therapeutic agents. The pyrrolidine ring, a common pharmacophore in medicinal chemistry, is known for its ability to mimic the conformational flexibility of natural amino acids, thereby facilitating the design of molecules that can bind to biological receptors with high affinity and specificity.

In recent years, there has been a growing interest in the exploration of heterocyclic compounds as scaffolds for drug discovery. Among these, pyrrolidine derivatives have shown promise in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The presence of the pyrrolidin-2-yl group in 4-(pyrrolidin-2-yl)heptane-3,5-dione suggests that this compound may exhibit similar biological activities, making it a valuable candidate for further investigation.

The diketone functional groups at the 3 and 5 positions of the heptane chain in 4-(pyrrolidin-2-yl)heptane-3,5-dione contribute to its reactivity and potential utility in synthetic chemistry. Diketones are well-known for their ability to participate in various chemical reactions, such as condensation reactions with hydrazines and semicarbazides, which can lead to the formation of Schiff bases and other heterocyclic compounds. These derivatives often exhibit interesting biological properties and have been widely studied for their potential applications in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting expensive wet-lab experiments. The use of molecular modeling techniques has been particularly useful in understanding the interactions between 4-(pyrrolidin-2-yl)heptane-3,5-dione and potential biological targets. These studies have hinted at its potential as an inhibitor of certain enzymes and receptors involved in disease pathways.

The synthesis of 4-(pyrrolidin-2-yl)heptane-3,5-dione involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the pyrrolidine ring typically involves cyclization reactions using appropriate precursors, while the diketone groups can be introduced through condensation reactions or other synthetic methodologies. The challenge lies in achieving regioselectivity and minimizing side reactions during the synthesis process.

In conclusion, 4-(pyrrolidin-2-yl)heptane-3,5-dione represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration as a lead molecule for drug development. As our understanding of its chemical properties and biological activities continues to grow, this compound is likely to play an important role in the discovery of novel therapeutic agents.